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Compound of Interest

Compound Name: 1400w Dihydrochloride

Cat. No.: B1663835 Get Quote

Technical Support Center: 1400W
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability of 1400W Dihydrochloride in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: How soluble is 1400W Dihydrochloride in aqueous solutions?

A1: 1400W Dihydrochloride is highly soluble in aqueous systems. For instance, its solubility in

phosphate-buffered saline (PBS) at pH 7.2 is greater than 10 mg/mL.[1] It is also soluble in

water, with a maximum concentration of about 25.02 mg/mL.[2]

Q2: How stable is 1400W Dihydrochloride in aqueous solutions?

A2: While highly soluble, 1400W Dihydrochloride is less stable in aqueous solutions

compared to organic solvents.[1] It is strongly recommended to prepare aqueous solutions

fresh daily for experimental use to ensure compound integrity and obtain reliable results.[1]

Q3: Can I store aqueous solutions of 1400W Dihydrochloride?

A3: It is not recommended to store aqueous solutions of 1400W Dihydrochloride for extended

periods due to its limited stability.[1] If a clear aqueous solution is prepared, it may be stored at
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4°C for frequent use over a week, but preparing it fresh is the best practice.[3] For longer-term

storage, it is advisable to prepare stock solutions in organic solvents.[1]

Q4: What are the recommended solvents for preparing stock solutions of 1400W
Dihydrochloride?

A4: For long-term storage, stock solutions can be prepared in organic solvents such as DMSO,

ethanol, or N,N-dimethylformamide (DMF).[1] The solubility in these organic solvents is

generally lower than in aqueous systems (typically less than 0.25 mg/mL for ethanol, DMF, and

DMSO).[1]

Q5: How should I store the solid compound and stock solutions?

A5: The solid form of 1400W Dihydrochloride should be stored at -20°C.[1][4] Stock solutions

prepared in organic solvents are stable for up to six months when stored at -20°C.[1] Some

sources suggest storage at -80°C for up to one year for stock solutions.[3] To avoid repeated

freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller volumes.[3]
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Issue Possible Cause Recommendation

Inconsistent experimental

results with aqueous solutions.

Degradation of 1400W

Dihydrochloride in the aqueous

solution over time.

Prepare fresh aqueous

solutions for each experiment.

[1] If using a stock solution,

ensure it has been stored

correctly and is within its

stability period.

Precipitation observed when

diluting an organic stock

solution into an aqueous

buffer.

The concentration of the

organic solvent may be too

high in the final aqueous

solution, causing the

compound to precipitate. The

compound may be less soluble

in the final buffer conditions

(e.g., pH, ionic strength).

Minimize the volume of the

organic stock solution added to

the aqueous buffer. Ensure the

final concentration of the

organic solvent is low.

Consider gentle warming or

sonication to aid dissolution.

Prepare the working solution

immediately before use.[3]

Difficulty dissolving the solid

1400W Dihydrochloride.

The compound may adhere to

the vial.

Centrifuge the vial at a low

speed (e.g., 3000 rpm) for a

few minutes to collect the

powder at the bottom before

adding the solvent.[3]

Loss of compound activity over

time.

Improper storage of the solid

compound or stock solutions.

Repeated freeze-thaw cycles

of the stock solution.

Store the solid compound at

-20°C.[1] Aliquot stock

solutions to avoid multiple

freeze-thaw cycles and store

them at -20°C or -80°C.[3]

Data Summary
Table 1: Solubility of 1400W Dihydrochloride in Various Solvents
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Solvent Solubility Reference

Water >10 mg/mL [1]

PBS (pH 7.2) >10 mg/mL [1]

Ethanol <0.25 mg/mL [1]

N,N-dimethylformamide (DMF) <0.25 mg/mL [1]

DMSO <0.25 mg/mL [1]

Methanol Soluble [4]

Table 2: Recommended Storage Conditions

Form Solvent
Storage
Temperature

Stability Reference

Solid - -20°C ≥ 4 years [4]

Stock Solution
Organic (DMSO,

Ethanol, DMF)
-20°C 6 months [1]

Stock Solution Organic -80°C 1 year [3]

Aqueous

Solution
Aqueous Buffer -

Prepare fresh

daily
[1]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Working Solution from Solid

Weigh the required amount of 1400W Dihydrochloride powder. For small quantities, it is

often recommended to use the entire content of the vial to avoid weighing errors.[3]

Add the desired aqueous buffer (e.g., PBS, pH 7.2) directly to the solid.

Vortex or sonicate gently until the solid is completely dissolved.[5]

Use the freshly prepared solution immediately for your experiment.[1]
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Protocol 2: Preparation of an Aqueous Working Solution from an Organic Stock Solution

Prepare a concentrated stock solution of 1400W Dihydrochloride in an appropriate organic

solvent (e.g., DMSO).

Store the stock solution in aliquots at -20°C or -80°C.[1][3]

Prior to the experiment, thaw a single aliquot of the stock solution.

Dilute the organic stock solution into the desired aqueous buffer or isotonic saline to achieve

the final working concentration.[1]

Ensure the final concentration of the organic solvent is low to prevent precipitation and

minimize any potential effects on the experiment.

Use the diluted aqueous solution immediately.

Visualizations
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Caption: Recommended workflows for preparing 1400W Dihydrochloride solutions.
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Stability Profile
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Caption: Stability comparison of 1400W Dihydrochloride in aqueous vs. organic solutions.
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Caption: Mechanism of action of 1400W Dihydrochloride as an iNOS inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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